Cas no 65897-46-3 (Desmethyl Piroxicam (Piroxicam Impurity B))

Desmethyl Piroxicam (Piroxicam Impurity B) Properties

Names and Identifiers

• Desmethyl Piroxicam (Piroxicam Impurity B)
• 4-hydroxy-1,1-dioxo-N-pyridin-2-yl-2H-1λ⁶,2-benzothiazine-3-carboxamide
• Desmethyl piroxicam
• Piroxicam Impurity B
• 4-Hydroxy-N-2-pyridinyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
• 4-Hydroxy-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• PIROXICAM IMPURITY B (EP IMPURITY)
• DTXSID00216104
• Desmethyl piroxicam(piroxicam impurity b)
• 65897-46-3
• 2H-1,2-Benzothiazine-3-carboxamide, 4-hydroxy-N-2-pyridinyl-, 1,1-dioxide
• Piroxicam specified impurity B [EP]
• Z2831686769
• SCHEMBL11602829
• 4-hydroxy-1,1-dioxo-N-pyridin-2-yl-2H-1lambda6,2-benzothiazine-3-carboxamide
• Q27272814
• 4-Hydroxy-N-(pyridin-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide1,1-dioxide
• 4-Hydroxy-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide; Piroxicam Imp. B (EP); Piroxicam Impurity B
• Piroxicam specified impurity B
• Piroxicam EP Impurity B
• 4-hydroxy-1,1-dioxo-N-(pyridin-2-yl)-2H-1lambda6,2-benzothiazine-3-carboxamide
• PIROXICAM IMPURITY B [EP IMPURITY]
• EN300-393365
• 9O66304CXP
• UNII-9O66304CXP
• 4-Hydroxy-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
• AT37712
• DTXCID60138595
• 4-Hydroxy-N-(pyridin-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide 1,1-dioxide
• +Expand

• InChIKey： XRXYFCIBSPQECM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11N3O4S/c18-13-9-5-1-2-6-10(9)22(20,21)17-12(13)14(19)16-11-7-3-4-8-15-11/h1-8,17-18H,(H,15,16,19)
• SMILES： c1ccc2c(c1)C(=C(NS2(=O)=O)C(=O)Nc3ccccn3)O

Computed Properties

• Exact Mass: 317.047027g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 317.047027g/mol
• Monoisotopic Mass: 317.047027g/mol
• Topological Polar Surface Area: 117Ų
• Heavy Atom Count: 22
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.29790
• PSA: 120.26000
• Refractive Index: 1.727
• Boiling Point: Not available
• Melting Point: 224 °C (decomposition)
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• Density: 1.611±0.06 g/cm3 (20 ºC 760 Torr),